Cas no 2228399-92-4 (1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228399-92-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6015675
• PubChem ID: 165628228
• Update Time: 2025-06-12

1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine
• EN300-1775611
• 2228399-92-4
• 1-[(3,4-dihydro-2H-pyran-5-yl)methyl]-N-methylcyclopropan-1-amine

• Inchi： 1S/C10H17NO/c1-11-10(4-5-10)7-9-3-2-6-12-8-9/h8,11H,2-7H2,1H3
• InChI Key： PRYQVDWWXFGPBU-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)CC1(CC1)NC

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228399-92-4 and Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine

The compound identified by the CAS number 2228399-92-4 and the product name 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions. The structural framework of this molecule incorporates a 3,4-dihydro-2H-pyran moiety, which is known for its stability and biological relevance, alongside a N-methylcyclopropan unit that contributes to its unique chemical and pharmacological characteristics.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine structure presents an intriguing candidate for further investigation due to its potential to interact with multiple targets. Specifically, the 3,4-dihydro-2H-pyran ring system is often found in bioactive molecules and has been implicated in processes ranging from enzyme inhibition to receptor binding. The presence of the N-methylcyclopropan group further enhances its complexity, offering multiple sites for functionalization and interaction with biological systems.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural novelty in the quest for effective therapeutic agents. The compound in question has been synthesized through a series of carefully orchestrated chemical reactions that ensure high yield and purity. The synthesis involves key steps such as cyclization, alkylation, and methylation, which are critical in establishing the desired structural motifs. Advanced spectroscopic techniques like NMR and mass spectrometry have been employed to confirm the structural integrity of the compound.

The pharmacological profile of 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine has been preliminarily assessed through in vitro studies. These studies indicate that the compound exhibits promising activity against certain enzymatic targets, suggesting its potential as a lead compound for drug development. Notably, its interaction with specific enzymes has been observed to modulate pathways relevant to inflammation and metabolic disorders. This aligns with contemporary research trends that focus on targeting multifaceted disease mechanisms rather than single pathways.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further derivatization to optimize its pharmacokinetic properties. Researchers are exploring various modifications to enhance its solubility, bioavailability, and metabolic stability. For instance, introducing hydrophilic or lipophilic groups at strategic positions within the molecule could significantly improve its absorption and distribution within the body. Such modifications are guided by computational modeling studies that predict how different structural changes will impact biological activity.

The synthesis and characterization of 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine also highlight the importance of green chemistry principles in modern drug development. Efforts have been made to minimize waste and optimize reaction conditions using sustainable methodologies. This approach not only reduces environmental impact but also enhances cost-effectiveness in large-scale production. The adoption of such practices is increasingly becoming a benchmark in the pharmaceutical industry as it aligns with global initiatives aimed at promoting sustainable chemistry.

Future directions for research on this compound include exploring its potential in preclinical models to evaluate its efficacy and safety profiles. Initial studies suggest that it may exhibit significant therapeutic benefits without notable side effects when administered at appropriate doses. However, comprehensive toxicological assessments are essential before moving into human trials. These studies will provide critical insights into how the compound behaves within living organisms and whether it meets regulatory standards for further clinical development.

The broader significance of this work lies in its contribution to expanding the chemical toolbox available for drug discovery. By demonstrating the utility of novel heterocyclic structures like 1-(3,4-dihydro-2H-pyran-5-yl)methyl-N-methylcyclopropan-1-amine, researchers can inspire further innovation in medicinal chemistry. This compound serves as a testament to the power of interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists who work together to develop next-generation therapeutics.

In conclusion,1-(3,4-dihydro-2H-pyran-5-yli)methyl-N-methylcyclopropane amine (CAS No. 2228399 - 92 - 4) represents a promising candidate for future drug development due to its unique structure and preliminary pharmacological activity. Ongoing research efforts are focused on optimizing its chemical properties and evaluating its therapeutic potential through rigorous preclinical studies. As our understanding of disease mechanisms continues to evolve,this type of innovative compound will play an increasingly vital role in addressing complex medical challenges worldwide.